Cas no 71648-41-4 (3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester)

3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester structure
71648-41-4 structure
Product name:3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester
CAS No:71648-41-4
MF:C10H17NO4
MW:215.24628
CID:862665
PubChem ID:144501

3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • cyclohexanepropionic acid, 1-nitro methyl ester
    • methyl 3-(1-nitrocyclohexyl)propanoate
    • cyclohexanepropanoic acid, 1-nitro-, methyl ester
    • Cyclohexanepropionic acid, 1-nitro-, methyl ester
    • 71648-41-4
    • AKOS024323045
    • NSC 65616
    • 3-(1-Nitro-Cyclohexyl)-Propionic Acid Methyl Ester
    • NSC-65616
    • Methyl (1-nitrocyclohexane)propionate
    • AVXYQXCOTAFKQF-UHFFFAOYSA-N
    • METHYL 1-NITROCYCLOHEXANEPROPIONATE
    • DTXSID00221894
    • NCIOpen2_003021
    • NSC65616
    • 3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester
    • Inchi: InChI=1S/C10H17NO4/c1-15-9(12)5-8-10(11(13)14)6-3-2-4-7-10/h2-8H2,1H3
    • InChI Key: AVXYQXCOTAFKQF-UHFFFAOYSA-N
    • SMILES: COC(=O)CCC1(CCCCC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 215.11581
  • Monoisotopic Mass: 215.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.1Ų
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 299.3±9.0 °C at 760 mmHg
  • Flash Point: 120.6±20.7 °C
  • PSA: 69.44
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester Security Information

3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
N493778-1g
3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester
71648-41-4
1g
$ 250.00 2022-06-03
TRC
N493778-100mg
3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester
71648-41-4
100mg
$ 50.00 2022-06-03
TRC
N493778-500mg
3-(1-Nitro-cyclohexyl)propionic Acid Methyl Ester
71648-41-4
500mg
$ 160.00 2022-06-03

Recommend Articles

Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd